Ethyl 2-(3-ethoxy-3-oxo-1-pyridin-3-ylpropyl)-5-oxo-3-pyridin-3-ylpyrrolidine-2-carboxylate

• CAS RN: 18707-19-2
• Molecular Formula: C22H25N3O5
• Molecular Weight: 411.5 g/mol
• IUPAC Name: ethyl 2-(3-ethoxy-3-oxo-1-pyridin-3-ylpropyl)-5-oxo-3-pyridin-3-ylpyrrolidine-2-carboxylate
• InChI: InChI=1S/C22H25N3O5/c1-3-29-20(27)12-18(16-8-6-10-24-14-16)22(21(28)30-4-2)17(11-19(26)25-22)15-7-5-9-23-13-15/h5-10,13-14,17-18H,3-4,11-12H2,1-2H3,(H,25,26)
• InChI Key: QFQVZZNQWCAWNX-UHFFFAOYSA-N
• SMILES: CCOC(=O)CC(C1=CN=CC=C1)C2(C(CC(=O)N2)C3=CN=CC=C3)C(=O)OCC
• synonyms: β-[2-(Ethoxycarbonyl)-5-oxo-3-(3-pyridinyl)-2-pyrrolidinyl]-3-pyridinepropionic acid ethyl ester

Description

Ethyl 2-(3-ethoxy-3-oxo-1-pyridin-3-ylpropyl)-5-oxo-3-pyridin-3-ylpyrrolidine-2-carboxylate, also known as EPYC, is a chemical compound that has been studied for its potential use in scientific research.

Mechanism Of Action

Ethyl 2-(3-ethoxy-3-oxo-1-pyridin-3-ylpropyl)-5-oxo-3-pyridin-3-ylpyrrolidine-2-carboxylate acts as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor, which enhances the receptor's response to acetylcholine. This leads to increased synaptic plasticity and improved cognitive function.

Biochemical And Physiological Effects

Ethyl 2-(3-ethoxy-3-oxo-1-pyridin-3-ylpropyl)-5-oxo-3-pyridin-3-ylpyrrolidine-2-carboxylate has been shown to improve cognitive function and memory in animal models. It has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's disease.

Advantages And Limitations For Lab Experiments

Ethyl 2-(3-ethoxy-3-oxo-1-pyridin-3-ylpropyl)-5-oxo-3-pyridin-3-ylpyrrolidine-2-carboxylate is a relatively new compound and its full potential has not yet been explored. However, its activity as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor makes it a promising candidate for further research. One limitation of Ethyl 2-(3-ethoxy-3-oxo-1-pyridin-3-ylpropyl)-5-oxo-3-pyridin-3-ylpyrrolidine-2-carboxylate is that it may be difficult to synthesize in large quantities, which could limit its use in lab experiments.

Future Directions

Future research on Ethyl 2-(3-ethoxy-3-oxo-1-pyridin-3-ylpropyl)-5-oxo-3-pyridin-3-ylpyrrolidine-2-carboxylate could include further studies on its mechanism of action, as well as its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and schizophrenia. Ethyl 2-(3-ethoxy-3-oxo-1-pyridin-3-ylpropyl)-5-oxo-3-pyridin-3-ylpyrrolidine-2-carboxylate could also be studied for its potential use in improving cognitive function and memory in healthy individuals. Additionally, further research could be done to optimize the synthesis method of Ethyl 2-(3-ethoxy-3-oxo-1-pyridin-3-ylpropyl)-5-oxo-3-pyridin-3-ylpyrrolidine-2-carboxylate to improve its yield and purity.

Synthesis Methods

The synthesis of Ethyl 2-(3-ethoxy-3-oxo-1-pyridin-3-ylpropyl)-5-oxo-3-pyridin-3-ylpyrrolidine-2-carboxylate involves the reaction of ethyl 2-(3-ethoxy-3-oxo-1-pyridin-3-ylpropyl)-5-oxo-3-pyridin-3-ylpyrrolidine-2-carboxylate with various reagents. The exact synthesis method may vary depending on the desired purity and yield of the final product.

Scientific Research Applications

Ethyl 2-(3-ethoxy-3-oxo-1-pyridin-3-ylpropyl)-5-oxo-3-pyridin-3-ylpyrrolidine-2-carboxylate has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have activity as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor, which is involved in cognitive function and memory. Ethyl 2-(3-ethoxy-3-oxo-1-pyridin-3-ylpropyl)-5-oxo-3-pyridin-3-ylpyrrolidine-2-carboxylate has also been studied for its potential use in the treatment of Alzheimer's disease and schizophrenia.